Cas no 52456-87-8 (Cyclohexanecarboxylic acid, 3-methyl-2-oxo-)

• Product Name: Cyclohexanecarboxylic acid, 3-methyl-2-oxo-
• CAS No: 52456-87-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 359589
• PubChem ID: 13566803
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-methyl-2-oxo-
• 3-methyl-2-oxocyclohexane-1-carboxylic acid
• DTXSID10543978
• 52456-87-8

• Inchi： 1S/C8H12O3/c1-5-3-2-4-6(7(5)9)8(10)11/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： FKCDMTCPACJSRK-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)CCCC1C

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds